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Compound of Interest

Compound Name: Sulfacetamide 13C6

Cat. No.: B15560385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of Sulfacetamide-13C6. This stable isotope-labeled compound is a critical tool in

pharmacokinetic and metabolic studies, serving as an internal standard for the quantification of

sulfacetamide in complex biological matrices. This document outlines its physicochemical

characteristics, provides detailed experimental protocols, and illustrates key biological

pathways and analytical workflows.

Core Chemical Properties
Sulfacetamide-13C6 is a stable isotope-labeled analog of the sulfonamide antibiotic,

sulfacetamide. The six carbon atoms of the aniline ring are replaced with carbon-13 isotopes,

resulting in a mass shift that allows for its differentiation from the unlabeled drug in mass

spectrometry-based assays.

Physicochemical Data
The incorporation of carbon-13 isotopes has a negligible effect on the physicochemical

properties of the molecule. Therefore, the properties of unlabeled sulfacetamide are presented

as a close approximation for Sulfacetamide-13C6.
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Property Value Source

Molecular Formula C2¹³C6H10N2O3S LGC Standards

Molecular Weight 220.19 g/mol LGC Standards

Accurate Mass 220.06 LGC Standards

Appearance White to off-white solid/powder --INVALID-LINK--

Melting Point 182-184 °C --INVALID-LINK--

Solubility

Soluble in 150 parts water at

20°C, in 15 parts alcohol, and

in 7 parts acetone. Soluble in

mineral acids and solutions of

alkali hydroxides and

carbonates. Slightly soluble in

ether; very slightly soluble in

chloroform.

[1]

pKa1 (amino group) 1.8 [1]

pKa2 (sulfonamide group) 5.4 [1]

Biological Activity and Mechanism of Action
Sulfacetamide is a competitive inhibitor of the bacterial enzyme dihydropteroate synthase

(DHPS).[2][3][4] This enzyme catalyzes the condensation of para-aminobenzoic acid (PABA)

with dihydropterin pyrophosphate to form dihydropteroate, a crucial step in the de novo

synthesis of folate.[2] Folate is an essential cofactor for the synthesis of nucleic acids and

amino acids. By blocking this pathway, sulfacetamide inhibits bacterial growth.[2] Mammalian

cells are unaffected as they obtain folate from their diet.
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Bacterial Folate Synthesis Pathway Inhibition by Sulfacetamide
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General Synthesis Workflow for Sulfacetamide-13C6
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LC-MS/MS Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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